Cas no 1227574-35-7 (3-Chloro-2-fluoro-6-methylpyridine)

• Product Name: 3-Chloro-2-fluoro-6-methylpyridine
• CAS No: 1227574-35-7
• MF: C₆H₅ClFN
• MW: 145.562003850937
• CID: 4579205
• PubChem ID: 124706753
• Update Time: 2025-05-25

3-Chloro-2-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-methylpyridine
• Pyridine, 3-chloro-2-fluoro-6-methyl-
• BS-30340
• SCHEMBL26944224
• 1227574-35-7
• XH0704
• F73189
• CS-0457341

• Inchi： 1S/C6H5ClFN/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3
• InChI Key： JRJAFDDPOQNOOV-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=CC=C1Cl

Computed Properties

• Exact Mass: 145.0094550g/mol
• Monoisotopic Mass: 145.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-Chloro-2-fluoro-6-methylpyridine

Introduction to 3-Chloro-2-fluoro-6-methylpyridine (CAS No: 1227574-35-7)

3-Chloro-2-fluoro-6-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1227574-35-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro, fluoro, and methyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 3-Chloro-2-fluoro-6-methylpyridine imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups enhances its utility in forming complex heterocyclic structures. In recent years, this compound has been extensively explored in the development of novel therapeutic agents, particularly in the treatment of infectious diseases and cancer.

One of the most compelling aspects of 3-Chloro-2-fluoro-6-methylpyridine is its role in the synthesis of antiviral and anticancer compounds. Researchers have leveraged its scaffold to design molecules that target specific enzymes and receptors involved in pathogenic processes. For instance, studies have demonstrated its potential in generating inhibitors that disrupt viral replication mechanisms by interfering with key protease activities. This has opened up new avenues for developing treatments against emerging viral threats.

Moreover, the fluorine atom in 3-Chloro-2-fluoro-6-methylpyridine contributes to the metabolic stability and bioavailability of derived compounds. Fluorinated pyridines are known to enhance pharmacokinetic properties, leading to improved drug efficacy and reduced side effects. This characteristic has made it a preferred choice for pharmaceutical companies aiming to develop next-generation drugs with prolonged half-lives and enhanced target specificity.

In agrochemical research, 3-Chloro-2-fluoro-6-methylpyridine has been utilized as a precursor in the synthesis of advanced pesticides and herbicides. Its structural features allow for the development of compounds that exhibit potent activity against resistant pests while maintaining environmental safety. The compound’s ability to interact with biological targets in pests without harming beneficial organisms underscores its importance in sustainable agriculture.

The synthesis of 3-Chloro-2-fluoro-6-methylpyridine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and fluoro substituents with high precision. These methods ensure high yields and minimal byproducts, aligning with green chemistry principles aimed at reducing environmental impact.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Chloro-2-fluoro-6-methylpyridine’s reactivity. Molecular modeling studies have provided insights into how modifications at different positions on the pyridine ring can influence biological activity. This knowledge has been instrumental in designing derivatives with optimized pharmacological profiles, demonstrating the compound’s potential as a lead structure for drug discovery.

The industrial production of 3-Chloro-2-fluoro-6-methylpyridine adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ state-of-the-art purification techniques such as column chromatography and distillation to isolate the compound from reaction mixtures. These processes guarantee that researchers receive high-grade material suitable for sensitive applications like medicinal chemistry investigations.

As research continues to evolve, the applications of 3-Chloro-2-fluoro-6-methylpyridine are expected to expand into new therapeutic areas. Investigational studies are exploring its potential in neurodegenerative diseases, where fluorinated pyridines have shown promise in modulating neuronal signaling pathways. The compound’s unique structural motifs offer a rich palette for medicinal chemists to explore innovative drug designs.

In conclusion, 3-Chloro-2-fluoro-6-methylpyridine (CAS No: 1227574-35-7) stands as a cornerstone in modern chemical synthesis, bridging the gap between academic research and industrial applications. Its versatility, coupled with its well-documented reactivity patterns, makes it an indispensable tool for scientists striving to develop life-saving medications and sustainable agricultural solutions. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in advancing chemical biology and drug discovery efforts worldwide.